Cas no 1281694-04-9 (2-phenyl-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}ethene-1-sulfonamide)

• Product Name: 2-phenyl-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}ethene-1-sulfonamide
• CAS No: 1281694-04-9
• MF: C₁₉H₂₂N₂O₂S
• MW: 342.455183506012
• CID: 5998001
• PubChem ID: 37551708
• Update Time: 2025-10-29

2-phenyl-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1281694-04-9
• Z401491250
• 2-phenyl-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}ethene-1-sulfonamide
• EN300-26583206

• Inchi： 1S/C19H22N2O2S/c22-24(23,15-12-17-6-2-1-3-7-17)20-16-18-8-10-19(11-9-18)21-13-4-5-14-21/h1-3,6-12,15,20H,4-5,13-14,16H2/b15-12+
• InChI Key： OUPLCSSCBKXJQW-NTCAYCPXSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC1C=CC(=CC=1)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 342.14019912g/mol
• Monoisotopic Mass: 342.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-phenyl-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}ethene-1-sulfonamide

Introduction to 2-phenyl-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}ethene-1-sulfonamide (CAS No. 1281694-04-9)

2-phenyl-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}ethene-1-sulfonamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1281694-04-9, belongs to a class of molecules that exhibit promising properties for further exploration in drug development. The presence of multiple functional groups, including a sulfonamide moiety and a phenyl ring, makes it a candidate for various biochemical interactions, which are crucial for understanding its pharmacological effects.

The chemical structure of 2-phenyl-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}ethene-1-sulfonamide features an ethene backbone connected to a sulfonamide group, with a phenyl ring substituent at the nitrogen atom. This arrangement suggests potential interactions with biological targets such as enzymes and receptors, which are essential for modulating physiological processes. The pyrrolidin-1-yl group further enhances the compound's complexity, offering multiple sites for binding and interaction within biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding sites on target proteins, which can guide the development of more effective therapeutic agents. The sulfonamide group, known for its ability to form hydrogen bonds and interact with polar regions of proteins, plays a critical role in these interactions. This has led to the investigation of 2-phenyl-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}ethene-1-sulfonamide as a candidate for treating various diseases, including inflammatory disorders and infectious diseases.

In addition to its structural complexity, the compound's pharmacokinetic properties are of great interest. Studies have shown that sulfonamide derivatives often exhibit good solubility and stability, which are essential characteristics for an effective drug candidate. The presence of the phenyl ring and the pyrrolidin-1-yl group may also influence the compound's metabolic pathways, affecting its bioavailability and duration of action. These factors are critical in determining the compound's potential as a therapeutic agent.

One of the most exciting areas of research involving 2-phenyl-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}ethene-1-sulfonamide is its potential application in neurological disorders. The sulfonamide group has been identified as a key moiety in several drugs that target central nervous system (CNS) disorders, suggesting that this compound may have similar effects. Preliminary studies have indicated that it may interact with neurotransmitter receptors and ion channels, which could make it effective in treating conditions such as epilepsy and depression. Further research is needed to fully understand these interactions and explore their therapeutic implications.

The development of new drugs is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, computational models and high-throughput screening techniques have accelerated this process significantly. By leveraging these technologies, researchers can quickly identify promising candidates like 2-phenyl-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}ethene-1-sulfonamide for further investigation. This approach not only saves time but also reduces costs associated with traditional drug discovery methods.

The synthesis of 2-phenyl-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}ethene-1-sulfonamide is another area of interest for synthetic chemists. The multi-step synthesis process requires careful optimization to ensure high yields and purity. Recent innovations in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before. These advancements are crucial for enabling researchers to explore a wider range of potential drug candidates.

As research continues, the potential applications of 2-phenyl-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}ethene-1-sulfonamide are likely to expand further. The combination of its unique chemical structure and promising biological activities makes it a valuable asset in the search for new therapeutic agents. By continuing to investigate its properties and interactions, scientists may uncover new treatments for a variety of diseases and conditions.

In conclusion, 2-phenyl-N-{[4-(pyrrolidin-1-y l)phen y l)m eth y l}et h e n e - 1 - sul fon am ide (CAS No . 1281694 - 04 -9 ) is a fascinating compoun d with significant pote ntial i n pharma ceutical resea rch . Its complex chemic al stru cture , i n cludi ng key moieties such as the sulfon amide gro up an d ph en yl r ing , offers promi sing properti es f or bio logical inte ractions . With furthe r resea rch an d deve lo pme nt , thi s compoun d coul d play a cr uci al role i n devel opi ng new dr ugs t o treat var ious disea ses an d con di tions .